7-(4-chlorobenzyl)-1,3-dimethyl-8-{[3-(propan-2-yloxy)propyl]amino}-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-[(4-chlorophenyl)methyl]-1,3-dimethyl-8-(3-propan-2-yloxypropylamino)purine-2,6-dione
• InChI: InChI=1S/C20H26ClN5O3/c1-13(2)29-11-5-10-22-19-23-17-16(18(27)25(4)20(28)24(17)3)26(19)12-14-6-8-15(21)9-7-14/h6-9,13H,5,10-12H2,1-4H3,(H,22,23)
• InChI Key: DALRQSFTQFHQPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC1=NC2=C(N1CC3=CC=C(C=C3)Cl)C(=O)N(C(=O)N2C)C
• Molecular Formula: C20H26ClN5O3
• Molecular Weight: 419.9 g/mol

Description

The compound “7-(4-chlorobenzyl)-1,3-dimethyl-8-{[3-(propan-2-yloxy)propyl]amino}-3,7-dihydro-1H-purine-2,6-dione” is a unique chemical with the linear formula C16H18ClN5O2. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers. The buyer assumes responsibility to confirm the product’s identity and/or purity.

Scientific Research Applications

Receptor Affinity and Psychotropic Activity

• A study focused on the design of new series of 8-aminoalkylamino and 8-arylpiperazinylpropoxy derivatives of 7-substituted 1,3-dimethyl-3,7-dihydropurine-2,6-dione as potential 5-HT1A, 5-HT2A, and 5-HT7 receptor ligands. Selected compounds displayed anxiolytic and antidepressant properties in vivo, highlighting the potential psychotropic activity of these derivatives (Chłoń-Rzepa et al., 2013).

Structural Analysis and Synthesis

• Another study provided detailed crystallographic analysis of 8-benzylamino-7-{2-hydroxy-3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl}theophylline, contributing to the understanding of molecular conformations and interactions relevant to the purine system's geometry (Karczmarzyk et al., 1995).

Cardiovascular Activity

• The cardiovascular effects of 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3- piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones were investigated, revealing antiarrhythmic and hypotensive activity in some derivatives. These findings suggest potential applications in treating cardiovascular diseases (Chłoń-Rzepa et al., 2004).

Antiviral and Antitumor Activity

• Research on purine derivatives, such as 6-azapteridines and triazino purines, has shown promising antitumor activity and vascular relaxing effects. These compounds represent a novel class of heterocycles with potential therapeutic applications in oncology and cardiovascular diseases (Ueda et al., 1987).

Analgesic Activity

• A study on new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with carboxylic, ester, or amide moieties showed significant analgesic and anti-inflammatory effects, indicating the potential for developing new analgesic agents (Zygmunt et al., 2015).

Safety And Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm the product’s identity and/or purity. All sales are final.